Cas no 27735-78-0 (1-Hydroxypyrene b-D-Glucuronide Methyl Ester)

• Product Name: 1-Hydroxypyrene b-D-Glucuronide Methyl Ester
• CAS No: 27735-78-0
• MF: C₂₃H₂₀O₇
• MW: 408.400707244873
• CID: 238239
• PubChem ID: 71749319
• Update Time: 2025-04-19

1-Hydroxypyrene b-D-Glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenyl
• 1-Hydroxypyrene β-D-Glucuronide Methyl Ester
• 1-Hydroxypyrene ?-D-Glucuronide Methyl Ester
• 27735-78-0
• 1-Hydroxypyrene b-D-Glucuronide Methyl Ester

• Inchi： 1S/C23H20O7/c1-28-22(27)21-19(25)18(24)20(26)23(30-21)29-15-10-8-13-6-5-11-3-2-4-12-7-9-14(15)17(13)16(11)12/h2-10,18-21,23-26H,1H3/t18-,19-,20+,21-,23+/m0/s1
• InChI Key： QBUWXDUHRNYSFD-KHYDEXNFSA-N
• SMILES： O1[C@H](C(=O)OC)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)O)O)O

Computed Properties

• Exact Mass: 408.12090297g/mol
• Monoisotopic Mass: 408.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 214-217°C (dec.)
• Solubility: DMSO, Methanol

1-Hydroxypyrene b-D-Glucuronide Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes